2-(2-methylbenzyl)-6-phenyl-5-piperidino-3(2H)-pyridazinone

• IUPAC Name: 2-[(2-methylphenyl)methyl]-6-phenyl-5-piperidin-1-ylpyridazin-3-one
• InChI: InChI=1S/C23H25N3O/c1-18-10-6-7-13-20(18)17-26-22(27)16-21(25-14-8-3-9-15-25)23(24-26)19-11-4-2-5-12-19/h2,4-7,10-13,16H,3,8-9,14-15,17H2,1H3
• InChI Key: IUTUUFRWQOSQSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=O)C=C(C(=N2)C3=CC=CC=C3)N4CCCCC4
• Molecular Formula: C23H25N3O
• Molecular Weight: 359.5 g/mol

Description

This compound is a complex organic molecule that likely contains a pyridazinone ring, which is a six-membered ring with two nitrogen atoms. It also has a phenyl group (a benzene ring), a piperidino group (a six-membered ring with one nitrogen atom), and a 2-methylbenzyl group attached.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridazinone ring, the attachment of the phenyl group, the formation of the piperidino ring, and the attachment of the 2-methylbenzyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, reactions could occur at the benzylic position (the carbon atom next to the benzene ring in the 2-methylbenzyl group).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with various reagents.

Scientific Research Applications

High-Performance Liquid Chromatography (HPLC) Mobile Phase Additive

• Method : Typically, 2-methylbenzyl alcohol is soluble in methanol (0.1 g/mL). .

Synthesis of 2-Methylbenzaldehyde

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Flavor and Fragrance Industry

These applications highlight the versatility of 2-(2-methylbenzyl)-6-phenyl-5-piperidino-3(2H)-pyridazinone in various scientific domains. . If you need more information or have additional questions, feel free to ask! 😊

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. This could include testing its biological activity, if it is intended to be used as a drug.